Cas no 1314710-47-8 (1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314710-47-8
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• CID: 6032028
• PubChem ID: 129919872
• Update Time: 2025-06-08

1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile
• CID 129919872
• Cyclopropanecarbonitrile, 1-(2-chloro-3-fluorophenyl)-
• EN300-1963898
• 1314710-47-8

• Inchi： 1S/C10H7ClFN/c11-9-7(2-1-3-8(9)12)10(6-13)4-5-10/h1-3H,4-5H2
• InChI Key： FIOIXQHXYSOXSC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2Cl)(C#N)CC1

Computed Properties

• Exact Mass: 195.0251051g/mol
• Monoisotopic Mass: 195.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 318.8±42.0 °C(Predicted)

Additional information on 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2-Chloro-3-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314710-47-8)

1-(2-Chloro-3-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314710-47-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile consists of a cyclopropane ring substituted with a 2-chloro-3-fluorophenyl group and a cyano group. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, making it an interesting candidate for further investigation.

In recent years, the study of halogenated cyclopropanes has gained momentum due to their potential biological activities. The chloro and fluoro substituents on the phenyl ring can influence the compound's reactivity and stability, which are crucial factors in drug design and development. Research has shown that such compounds can exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making them valuable leads for pharmaceutical research.

The synthesis of 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile typically involves multi-step processes, including the formation of the cyclopropane ring and the introduction of the cyano group. Various synthetic routes have been explored to optimize yield and purity, with some methods focusing on environmentally friendly and cost-effective approaches. For instance, a recent study published in the Journal of Organic Chemistry reported a novel method for the synthesis of this compound using palladium-catalyzed cross-coupling reactions, which significantly improved the overall efficiency and scalability of the process.

In terms of biological activity, 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile has been evaluated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Additionally, preliminary studies have explored the anti-cancer properties of 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile. In vitro assays using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to be effective against breast cancer cells by targeting key signaling pathways involved in cell survival and growth. These results highlight its potential as a lead compound for further drug development in oncology.

The pharmacokinetic properties of 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

In conclusion, 1-(2-chloro-3-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314710-47-8) is a promising compound with diverse biological activities that warrant further exploration. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound may pave the way for the development of novel drugs with significant clinical impact.